Cas no 857347-04-7 (1-Amino-3-(4-iodophenoxy)propan-2-ol)

• Product Name: 1-Amino-3-(4-iodophenoxy)propan-2-ol
• CAS No: 857347-04-7
• MF: C₉H₁₂INO₂
• MW: 293.101554870605
• CID: 4660813
• Update Time: 2025-06-23

1-Amino-3-(4-iodophenoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(4-iodophenoxy)propan-2-ol
• Z1262398443
• 1-Amino-3-(4-iodophenoxy)propan-2-ol

• Inchi： 1S/C9H12INO2/c10-7-1-3-9(4-2-7)13-6-8(12)5-11/h1-4,8,12H,5-6,11H2
• InChI Key： JKYZIVQQARAEFL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OCC(CN)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 1
• Topological Polar Surface Area: 55.5

Additional information on 1-Amino-3-(4-iodophenoxy)propan-2-ol

Professional Introduction to Compound with CAS No. 857347-04-7 and Product Name: 1-Amino-3-(4-iodophenoxy)propan-2-ol

The compound identified by the CAS number 857347-04-7 and the product name 1-Amino-3-(4-iodophenoxy)propan-2-ol represents a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an amino group, an iodophenoxyl moiety, and a propanol backbone, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of an iodine atom on the phenyl ring introduces a versatile handle for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, the development of novel therapeutic agents has been heavily influenced by the ability to rapidly modify and optimize molecular structures. The 1-Amino-3-(4-iodophenoxy)propan-2-ol molecule exemplifies this trend, as its structural features allow for diverse functionalization strategies. For instance, the iodine atom can be readily engaged in cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, enabling the introduction of aryl or vinyl groups. This capability is particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions or enzyme active sites.

Moreover, the compound’s amino and hydroxyl functional groups provide additional opportunities for derivatization. The amino group can be used to form amides or ureas with carboxylic acid derivatives, while the hydroxyl group can undergo etherification or esterification reactions. These transformations are crucial for generating libraries of compounds with tailored pharmacological properties. Such flexibility makes 1-Amino-3-(4-iodophenoxy)propan-2-ol a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies suggest that modifications at the 4-iodophenoxy position can significantly influence binding affinity to biological targets. For example, computational screening has identified that certain substituents can improve interactions with specific protein pockets, leading to more potent and selective drug candidates. This computational guidance has accelerated the discovery process in drug development pipelines.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for bioactive molecules. Researchers have explored its use in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The iodine atom’s reactivity allows for precise control over molecular architecture, enabling the creation of compounds that disrupt aberrant signaling pathways. Such applications highlight the compound’s significance in modern therapeutic strategies.

From a synthetic chemistry perspective, 1-Amino-3-(4-iodophenoxy)propan-2-ol serves as an excellent model for developing new methodologies. Its complex structure presents challenges that drive innovation in synthetic techniques. For instance, asymmetric synthesis approaches have been investigated to achieve enantioselective modifications at chiral centers within its framework. These efforts contribute to the broader goal of sustainable and efficient chemical synthesis.

In conclusion, the compound with CAS No. 857347-04-7 and product name 1-Amino-3-(4-iodophenoxy)propan-2-ol represents a promising entity in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for drug discovery, molecular engineering, and synthetic innovation. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in advancing chemical biology and medicinal chemistry.